Cas no 1486890-08-7 ({1-(2-chlorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-chlorophenyl)methylcyclopropyl}methanol
• CAS No: 1486890-08-7
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6266022
• PubChem ID: 66024776
• Update Time: 2025-06-22

{1-(2-chlorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-chlorophenyl)methylcyclopropyl}methanol
• EN300-1964489
• AKOS015367128
• 1486890-08-7
• CS-0354908
• {1-[(2-chlorophenyl)methyl]cyclopropyl}methanol
• (1-(2-Chlorobenzyl)cyclopropyl)methanol

• Inchi： 1S/C11H13ClO/c12-10-4-2-1-3-9(10)7-11(8-13)5-6-11/h1-4,13H,5-8H2
• InChI Key： YGUQILHTDRWBDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1(CO)CC1

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2-chlorophenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(2-chlorophenyl)methylcyclopropyl}methanol (CAS No. 1486890-08-7)

{1-(2-chlorophenyl)methylcyclopropyl}methanol (CAS No. 1486890-08-7) is a specialized organic compound featuring a unique cyclopropyl ring system bonded to a chlorophenyl group and a methanol functional unit. This structural configuration grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the chlorophenyl moiety enhances its potential for applications requiring aromatic interactions, while the cyclopropyl ring contributes to steric stability and metabolic resistance.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in drug discovery, particularly in kinase inhibitors and antiviral agents. Researchers frequently search for "CAS 1486890-08-7 applications" or "synthesis of chlorophenyl methanol derivatives," reflecting its relevance in synthetic chemistry. The compound’s methanol group also allows for further derivatization, enabling the creation of esters, ethers, or other functionalized intermediates for tailored applications.

From an environmental perspective, {1-(2-chlorophenyl)methylcyclopropyl}methanol aligns with the growing focus on sustainable chemistry. Its potential biodegradability and low ecotoxicity profile are often highlighted in discussions about "green chemistry alternatives." Analytical techniques such as HPLC and GC-MS are commonly employed to characterize its purity, a topic frequently queried as "analytical methods for CAS 1486890-08-7."

The compound’s stability under various pH conditions and thermal resistance make it suitable for industrial-scale processes. Queries like "storage conditions for cyclopropyl methanol derivatives" or "scaling up 1486890-08-7 synthesis" indicate user interest in practical handling. Additionally, its compatibility with catalytic systems, such as palladium-catalyzed cross-coupling, opens avenues for C-C bond formation—a hotspot in modern organic synthesis.

In summary, {1-(2-chlorophenyl)methylcyclopropyl}methanol (CAS No. 1486890-08-7) exemplifies the intersection of structural ingenuity and functional versatility. Its applications span from life sciences to industrial chemistry, addressing contemporary needs for precision and sustainability. As research progresses, this compound is poised to remain a key player in advancing molecular innovation.